2-Formamido-2-(thiolan-3-yl)acetic acid

• Molecular Formula: C7H11NO3S
• Molecular Weight: 189.23 g/mol
• IUPAC Name: 2-formamido-2-(thiolan-3-yl)acetic acid
• InChI: InChI=1S/C7H11NO3S/c9-4-8-6(7(10)11)5-1-2-12-3-5/h4-6H,1-3H2,(H,8,9)(H,10,11)
• InChI Key: OBXRTIPFEMUSBO-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1C(C(=O)O)NC=O

Description

2-Formamido-2-(thiolan-3-yl)acetic acid is a heterocyclic carboxylic acid derivative featuring a thiolan (tetrahydrothiophene) ring substituted at the 3-position and a formamido group attached to the alpha-carbon of the acetic acid backbone. Thiolan-based compounds are notable for their sulfur-containing rings, which influence electronic characteristics and metabolic interactions compared to oxygen-containing analogs like tetrahydrofuran derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Formamido-2-(thiolan-3-yl)acetic acid typically involves the reaction of thiolane derivatives with formamide under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form.

Types of Reactions:

Oxidation: 2-Formamido-2-(thiolan-3-yl)acetic acid can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the formamido group to an amine, altering the compound’s properties.

Substitution: The compound can participate in substitution reactions, where functional groups on the thiolan ring or the acetic acid moiety are replaced by other groups.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogenating agents, nucleophiles.

Major Products Formed:

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Amines.

Substitution Products: Halogenated derivatives, nucleophile-substituted compounds.

Scientific Research Applications

2-Formamido-2-(thiolan-3-yl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Formamido-2-(thiolan-3-yl)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The formamido group and thiolan ring play crucial roles in binding to these targets, leading to modulation of biological pathways. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Heteroatom Variation in the Cyclic Structure

2-Formamido-2-(tetrahydrofuran-3-yl)acetic acid (CAS: 64255-65-8)

• Key Difference : Replaces the sulfur atom in thiolan with oxygen (tetrahydrofuran ring).
• However, the lack of sulfur may reduce interactions with sulfur-metabolizing enzymes or metal cofactors in biological systems .

Thiophene-3-acetic Acid (CAS: 6964-21-2)

• Key Difference : Features an aromatic thiophene ring instead of a saturated thiolan.
• Impact : The aromaticity of thiophene increases planarity and conjugation, which may enhance UV absorption and stability. However, the absence of the saturated ring could reduce conformational flexibility, affecting binding to enzymatic pockets .

Substituent Variations on the Acetic Acid Backbone

2-Acetamido-2-(thiolan-3-yl)acetic Acid (CAS: 1697458-51-7)

• Key Difference : Substitutes the formamido group (-NHCHO) with acetamido (-NHCOCH₃).
• This modification might also affect enzymatic recognition, as formamido groups are smaller and more polar .

Ethyl 2-amino-2-(oxolan-3-yl)acetate (CAS: 87439-10-9)

• Key Difference: Replaces the carboxylic acid with an ethyl ester and the formamido group with an amino (-NH₂).
• Impact: The ester group improves volatility and may serve as a prodrug, while the amino group increases basicity. This structure could enhance bioavailability but reduce acidity-driven interactions in biological systems .

Functional Group Modifications

2-[2-(1,1-Dioxo-1λ⁶-thiolan-3-yl)-1,3-thiazol-4-yl]acetic Acid

• Key Difference : Incorporates a sulfone-modified thiolan (1,1-dioxo) and a thiazole ring.
• Impact : The sulfone group enhances polarity and oxidative stability, while the thiazole introduces a nitrogen-sulfur heterocycle capable of hydrogen bonding and metal coordination. This compound may exhibit enhanced enzyme inhibition properties compared to the target molecule .

2-(Phenylamino)-2-(thiophen-3-yl)acetic Acid (CAS: 1029107-45-6)

• Key Difference: Substitutes formamido with phenylamino and thiolan with thiophene.
• The thiophene’s aromaticity might confer rigidity, affecting binding to hydrophobic enzyme pockets .

Data Tables: Structural and Functional Comparisons

Compound Name	CAS Number	Molecular Formula	Key Structural Features	Notable Properties
2-Formamido-2-(thiolan-3-yl)acetic acid	Not Available	C₈H₁₁NO₃S	Thiolan ring, formamido, carboxylic acid	High polarity, potential enzyme interaction
2-Formamido-2-(tetrahydrofuran-3-yl)acetic acid	64255-65-8	C₈H₁₁NO₄	Tetrahydrofuran ring	Enhanced solubility, reduced sulfur reactivity
2-Acetamido-2-(thiolan-3-yl)acetic acid	1697458-51-7	C₉H₁₃NO₃S	Acetamido group	Increased hydrophobicity
Thiophene-3-acetic acid	6964-21-2	C₆H₆O₂S	Aromatic thiophene	UV stability, planar structure
2-(Phenylamino)-2-(thiophen-3-yl)acetic acid	1029107-45-6	C₁₂H₁₁NO₂S	Phenylamino, thiophene	High lipophilicity

Biological Activity

2-Formamido-2-(thiolan-3-yl)acetic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The chemical structure of 2-Formamido-2-(thiolan-3-yl)acetic acid features a thiolane ring, which contributes to its unique biological properties. The molecular formula is C₇H₉NO₂S, indicating the presence of amide and carboxylic acid functional groups that are critical for its biological interactions.

Antimicrobial Activity

Research indicates that derivatives of compounds similar to 2-Formamido-2-(thiolan-3-yl)acetic acid exhibit significant antimicrobial properties. For instance, studies on related thiazolidine derivatives have shown promising results against various pathogens:

Compound Type	Pathogen	Minimum Inhibitory Concentration (MIC)
Thiazolidine	Candida albicans	15.6 μg/mL
Thiazolidine	Escherichia coli	Inhibition zone: 20–25 mm
Thiazolidine	Staphylococcus aureus	Moderate activity (15–20 mm)

These findings suggest that the structural features of the thiolane ring may enhance the antimicrobial efficacy of the compound.

Anti-inflammatory Activity

The anti-inflammatory potential of similar compounds has been explored extensively. For example, compounds with structural similarities to 2-Formamido-2-(thiolan-3-yl)acetic acid have demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are pivotal in inflammatory processes:

Compound	COX Inhibition IC₅₀ (μmol)	Reference Compound (Celecoxib IC₅₀)
Compound A	0.04 ± 0.09	0.04 ± 0.01
Compound B	0.04 ± 0.02

The ability to inhibit COX enzymes positions these compounds as potential therapeutic agents for inflammatory diseases.

Cytotoxicity and Cancer Research

In vitro studies have indicated that certain derivatives can exhibit cytotoxic effects against cancer cell lines. For instance, a derivative structurally related to 2-Formamido-2-(thiolan-3-yl)acetic acid was found to be a potent inhibitor of aldose reductase, an enzyme implicated in diabetic complications and cancer progression:

Compound	Cytotoxicity (HepG2 Cell Line)	Aldose Reductase IC₅₀ (μmol)
Compound C	Low cytotoxicity	Submicromolar

These results highlight the compound's potential role in cancer therapy and metabolic disease management.

The biological activity of 2-Formamido-2-(thiolan-3-yl)acetic acid is believed to stem from its ability to interact with specific molecular targets, such as enzymes or receptors involved in cellular signaling pathways. The binding affinity and selectivity towards these targets can lead to modulation of various biological processes, including inflammation and cell proliferation.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial properties of several thiazolidine derivatives against common pathogens. The results indicated that modifications in the thiolane structure significantly enhanced antimicrobial activity.
• Anti-inflammatory Effects : In vivo experiments demonstrated that certain derivatives reduced inflammation markers in animal models, suggesting a mechanism involving COX inhibition.
• Cancer Cell Proliferation : Research on derivatives targeting aldose reductase showed promising results in reducing proliferation rates in HepG2 cells, indicating potential applications in cancer treatment strategies.